3-[2-(benzenesulfonyl)ethyl]-7-(piperidine-1-sulfonyl)-2H-1lambda6,2,4-benzothiadiazine-1,1-dione

• IUPAC Name: 3-[2-(benzenesulfonyl)ethyl]-7-piperidin-1-ylsulfonyl-4H-1λ6,2,4-benzothiadiazine 1,1-dioxide
• InChI: InChI=1S/C20H23N3O6S3/c24-30(25,16-7-3-1-4-8-16)14-11-20-21-18-10-9-17(15-19(18)31(26,27)22-20)32(28,29)23-12-5-2-6-13-23/h1,3-4,7-10,15H,2,5-6,11-14H2,(H,21,22)
• InChI Key: SDXPQGUMZKSVRX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)NC(=NS3(=O)=O)CCS(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C20H23N3O6S3
• Molecular Weight: 497.6 g/mol
• CAS No.: 950326-55-3

Description

This compound is a benzothiadiazine derivative characterized by dual sulfonyl substituents: a benzenesulfonyl ethyl group at position 3 and a piperidine-1-sulfonyl group at position 5. Benzothiadiazine scaffolds are known for their versatility in medicinal chemistry, particularly as kinase inhibitors or antimicrobial agents . The sulfonyl groups enhance stability and influence binding affinity to biological targets by modulating electronic and steric properties.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

To contextualize its properties, the compound is compared with three classes of sulfonyl-containing heterocycles:

Table 1: Structural and Functional Comparison

Compound Class	Core Structure	Key Substituents	Reported Activity	Reference
Target Compound	Benzothiadiazine	- 3-(Benzenesulfonyl ethyl) - 7-(Piperidine-1-sulfonyl)	Limited data; inferred kinase/antimicrobial potential based on scaffold similarity
Pyrido[1,2-a]pyrimidin-4-ones	Pyrido-pyrimidinone	- 2-(1,3-Benzodioxol-5-yl) - 7-(Piperazine derivatives)	Anticancer (kinase inhibition), IC₅₀ values in µM range	(Patent 2023)
1,3,4-Oxadiazole Derivatives	1,3,4-Oxadiazole	- Benzenesulfonyl-piperidine - 5-Substituted thioether	Antibacterial (Gram-positive pathogens), MIC: 4–16 µg/mL

Key Observations :

Structural Divergence: The target compound’s benzothiadiazine core differs from pyrido-pyrimidinones () and 1,3,4-oxadiazoles (), which may confer distinct electronic profiles and target selectivity.

Synthetic Complexity: The target compound likely requires multi-step sulfonylation, akin to the oxadiazole derivatives’ synthesis (e.g., sulfonyl chloride coupling under basic conditions) .

Biological Activity: Pyrido-pyrimidinones in exhibit kinase inhibition, but the benzothiadiazine core may favor alternative targets (e.g., bacterial dihydrofolate reductase) . 1,3,4-Oxadiazoles with sulfonyl-piperidine groups show antibacterial efficacy, suggesting the target compound’s piperidine-sulfonyl moiety could enhance membrane penetration .